Cas no 14396-65-7 (1,4-dibromo-2,3-butanediol)

• Product Name: 1,4-dibromo-2,3-butanediol
• CAS No: 14396-65-7
• MF: C₄H₈Br₂O₂
• MW: 247.913120269775
• MDL: MFCD00000215
• CID: 49774
• PubChem ID: 24854254
• Update Time: 2025-05-24

1,4-dibromo-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-2,3-butanediol
• -1,4-dibromo-2,3-butanediol
• 1,4-DIBROMO-2,3-BUTANDIOL
• 1,4-DIBROMO-2,3-BUTANEDIOI
• 1,4-dibromo-2,3-dihydroxybutane
• 1,4-dibromo-butan-2,3-diol
• 1,4-dibromobutane-2,3-diol
• DL-1,4-DIBROMO-2,3-BUTANEDIOL
• meso-1,4-Dibrom-2,3-butandiol
• meso-1.4-Dibrom-2.3-dihydroxy-butan
• NSC 142325
• 1,4-DibroMo-2,3-butanediol 95%
• (L)-(+)-1,3-butanediol
• 15410-44-3
• WLN: E1YQYQ1E
• NSC142325
• FT-0606846
• 19396-65-7
• 2,3-Butanediol, 1,4-dibromo-
• 14396-65-7
• FT-0637073
• DTXSID20861852
• SCHEMBL561011
• F87122
• J-007887
• Erythritol,4-dibromo-1,4-dideoxy-, (O)-(+)-
• NSC-241568
• NCIOpen2_004735
• 299-70-7
• AKOS015890553
• 1,4-dideoxy-L-+-erythritol
• NSC-142325
• 19953-61-8
• NSC241568
• AS-59392
• AI3-61923
• Dibromo-L-(+)-threitol
• Threitol,4-dibromo-1,4-dideoxy-, L-(+)-
• DB-042711

• MDL： MFCD00000215
• Inchi： 1S/C4H8Br2O2/c5-1-3(7)4(8)2-6/h3-4,7-8H,1-2H2
• InChI Key： XOWDQAHYPSENAC-UHFFFAOYSA-N
• SMILES： BrCC(C(CBr)O)O

Computed Properties

• Exact Mass: 245.88900
• Monoisotopic Mass: 245.889105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 2.124
• Melting Point: 82-84 °C (lit.)
• Boiling Point: 365.3 °C at 760 mmHg
• Flash Point: 174.7 °C
• Refractive Index: 1.583
• PSA: 40.46000
• LogP: 0.49800
• Solubility: Not available

1,4-dibromo-2,3-butanediol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Risk Phrases：R37/38; R41

Related Categories

• Other Chemical Reagents

Additional information on 1,4-dibromo-2,3-butanediol

1,4-Dibromo-2,3-Butanediol (CAS No. 14396-65-7)

1,4-Dibromo-2,3-butanediol is a chemical compound with the CAS registry number 14396-65-7. This compound is a brominated diol, meaning it contains two hydroxyl (-OH) groups and two bromine atoms attached to a four-carbon chain (butane). The structure of this compound can be represented as HOCH₂CHBrCHBrCH₂OH, where the bromine atoms are located on carbons 2 and 3 of the butane chain.

The compound is a colorless liquid with a molecular weight of approximately 258 g/mol and a density of around 1.7 g/cm³ at room temperature. It is sparingly soluble in water but can dissolve in organic solvents such as dichloromethane and diethyl ether.

1,4-Dibromo-2,3-butanediol is primarily used as an intermediate in organic synthesis, particularly in the preparation of other brominated compounds or in the synthesis of polyurethanes and other polymers.

In recent years, there has been growing interest in the use of this compound in the development of novel materials with specific properties for applications in electronics and advanced manufacturing.

Research into the synthesis and applications of 1,4-dibromo-2,3-butanediol has been ongoing, with studies focusing on optimizing its production processes to enhance yield and reduce environmental impact.

One notable application of this compound is its role as a precursor in the synthesis of flame-retardant materials.

Recent studies have also explored its potential as a building block for biodegradable polymers.

In terms of environmental considerations, researchers have been investigating the biodegradation pathways of 1,4-dibromo-2,3-butanediol, particularly under anaerobic conditions.

The compound's stability under various environmental conditions has also been a topic of interest for regulatory agencies assessing its safety for industrial use.

In summary, 1,4-dibromo-2,3-butanediol (CAS No. 14396-65-7) is a versatile intermediate with significant potential in multiple fields of chemistry and materials science.